Cas no 1187164-86-8 (4-(4-Ethoxybenzoyl)-2-methylpyridine)

• Product Name: 4-(4-Ethoxybenzoyl)-2-methylpyridine
• CAS No: 1187164-86-8
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 4684416
• Update Time: 2025-05-26

4-(4-Ethoxybenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethoxybenzoyl)-2-methylpyridine
• (4-Ethoxyphenyl)(2-methylpyridin-4-yl)methanone
• SEL13446324

• Inchi： 1S/C15H15NO2/c1-3-18-14-6-4-12(5-7-14)15(17)13-8-9-16-11(2)10-13/h4-10H,3H2,1-2H3
• InChI Key： NXKIXFMQVJXSQK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C1C=CN=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Topological Polar Surface Area: 39.2

Additional information on 4-(4-Ethoxybenzoyl)-2-methylpyridine

Professional Introduction to 4-(4-Ethoxybenzoyl)-2-methylpyridine (CAS No. 1187164-86-8)

4-(4-Ethoxybenzoyl)-2-methylpyridine, a compound with the CAS number 1187164-86-8, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both the 4-ethoxybenzoyl and 2-methylpyridine moieties in its structure contributes to its complex reactivity and makes it a valuable scaffold for drug discovery and development.

The synthesis of 4-(4-Ethoxybenzoyl)-2-methylpyridine involves a series of well-established organic reactions that highlight the importance of precise control over reaction conditions. The introduction of the 4-ethoxybenzoyl group typically requires the condensation of 4-ethoxybenzoic acid with an appropriate acylating agent, while the incorporation of the 2-methylpyridine moiety often involves nucleophilic substitution or condensation reactions. These synthetic pathways underscore the compound's versatility and its potential for further functionalization, making it an attractive candidate for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives, particularly those that exhibit inhibitory activity against various enzymes and receptors. The structural features of 4-(4-Ethoxybenzoyl)-2-methylpyridine suggest that it may possess inhibitory properties against enzymes such as kinases and phosphodiesterases, which are implicated in numerous disease pathways. For instance, studies have shown that pyridine derivatives can modulate the activity of enzymes involved in signal transduction, making them promising candidates for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The potential therapeutic applications of 4-(4-Ethoxybenzoyl)-2-methylpyridine have been further explored in preclinical studies. Researchers have investigated its effects on cellular pathways and have found that it can interact with targets such as protein kinases and transcription factors. These interactions may lead to the development of novel therapeutic agents that can modulate disease processes at a molecular level. Additionally, the compound's ability to cross cell membranes suggests that it may be suitable for oral administration, which could enhance its clinical utility.

The role of computational chemistry in understanding the behavior of 4-(4-Ethoxybenzoyl)-2-methylpyridine cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the compound's binding affinity to biological targets and to elucidate its mechanism of action. These computational approaches provide valuable insights into how the compound interacts with its targets at an atomic level, which is crucial for designing more effective derivatives.

The synthesis and characterization of 4-(4-Ethoxybenzoyl)-2-methylpyridine also highlight the importance of analytical techniques in pharmaceutical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been used to confirm the structure of the compound and to study its physical properties. These analytical methods provide high-resolution data that are essential for understanding the compound's behavior in different environments.

In conclusion, 4-(4-Ethoxybenzoyl)-2-methylpyridine (CAS No. 1187164-86-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery, and its pharmacological properties suggest that it may be useful in treating various diseases. The combination of synthetic chemistry, computational methods, and analytical techniques has provided a comprehensive understanding of this compound's behavior, paving the way for further research and development.